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Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzaldehyde

Cat. No.: B1581250 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Chloro-4-hydroxybenzaldehyde

Introduction: A Profile of 3-Chloro-4-
hydroxybenzaldehyde
3-Chloro-4-hydroxybenzaldehyde is a substituted aromatic aldehyde, a compound of

significant interest in synthetic organic chemistry. It serves as a crucial building block in the

development of pharmaceutical intermediates and other complex organic molecules. Its

chemical structure, featuring a benzaldehyde core with chloro and hydroxyl substitutions,

imparts a specific reactivity profile that is valuable for researchers. However, these same

structural features necessitate a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols.

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Chloro-4-hydroxybenzaldehyde. It is intended for researchers, scientists, and drug

development professionals who may handle this compound in a laboratory or manufacturing

setting. The protocols and information herein are synthesized from authoritative safety data

sheets and chemical databases to ensure the highest degree of accuracy and trustworthiness.

Adherence to these guidelines is critical for minimizing risk and ensuring a safe laboratory

environment.
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Section 1: Hazard Identification and GHS
Classification
Understanding the specific hazards associated with 3-Chloro-4-hydroxybenzaldehyde is the

foundation of its safe use. The compound is classified as hazardous under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] The primary routes

of exposure are inhalation, skin contact, eye contact, and ingestion.

The signal word associated with this chemical is "Danger" or "Warning", indicating the severity

of the potential hazards.[2]

Table 1: GHS Hazard Classification for 3-Chloro-4-hydroxybenzaldehyde

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[2][3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][2][3]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[2][3]

Serious Eye

Damage/Irritation
Category 1 / 2

H318: Causes serious

eye damage
[2][3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation |[1][3] |

Causality: The irritant nature of this compound stems from its chemical structure. The aldehyde

group can react with biological macromolecules, while the phenolic hydroxyl and chloro groups

contribute to its overall reactivity and potential to disrupt cellular integrity upon contact, leading

to irritation and sensitization.

Section 2: Comprehensive First-Aid and Emergency
Procedures
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Immediate and appropriate response to exposure is critical. The following protocols are based

on established first-aid guidelines.[4]

Exposure Response Protocol
Inhalation: If inhaled, immediately remove the individual to fresh air.[1] If breathing is difficult,

administer oxygen. If the individual is not breathing, provide artificial respiration, but avoid

mouth-to-mouth resuscitation if the substance was ingested or inhaled.[4] Seek immediate

medical attention if symptoms persist or develop.[5]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes.[1] Remove all contaminated clothing and shoes. If skin irritation or a rash occurs,

seek medical advice.[6] Contaminated clothing must be washed thoroughly before reuse.

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1] If

contact lenses are present, remove them if it is safe to do so and continue rinsing. Due to the

risk of serious eye damage, it is imperative to seek immediate medical attention from an

ophthalmologist.[5]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water.[4] Never give

anything by mouth to an unconscious person.[4] Call a physician or Poison Control Center

immediately.[4]

Fire-Fighting Measures
While not highly flammable, 3-Chloro-4-hydroxybenzaldehyde is a combustible solid.[5]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[4]

Specific Hazards: In the event of a fire, hazardous combustion gases or vapors may be

produced.[5]

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) with

a full face-piece operated in pressure-demand mode and full protective gear to prevent

contact with skin and eyes.[1][5]
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Accidental Release Measures
A swift and planned response can mitigate the harm from a spill.

Personal Precautions: Avoid dust formation.[4] Do not breathe in dust or vapors.[4] Ensure

adequate ventilation and evacuate personnel to a safe area.[4] All ignition sources should be

removed from the area.[4]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or

groundwater.[4]

Containment and Cleanup: For a dry spill, carefully sweep or vacuum the material into a

suitable, labeled container for disposal.[7][8] Avoid actions that generate dust. The affected

area should then be cleaned thoroughly.[5]

Emergency Response Workflow Diagram
The following diagram outlines the decision-making process for responding to an emergency

involving 3-Chloro-4-hydroxybenzaldehyde.
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Emergency Event
(Spill, Exposure, Fire)

Is it a spill? Is it a personal exposure? Is it a fire?

Accidental Release Protocol:
1. Evacuate & Ventilate

2. Wear full PPE
3. Contain spill

4. Clean up (avoid dust)
5. Dispose as hazardous waste

Yes

Determine Exposure Route

Yes

Fire-Fighting Protocol:
1. Use CO2, dry chemical, or foam
2. Wear SCBA & full protective gear

3. Prevent water contamination

Yes

Report Incident to EHS

Inhalation:
Move to fresh air.

Seek medical attention.

Inhalation

Skin Contact:
Wash with soap & water (15+ min).

Remove contaminated clothing.

Skin

Eye Contact:
Rinse with water (15+ min).

IMMEDIATELY seek medical attention.

Eye

Ingestion:
Rinse mouth.

DO NOT induce vomiting.
Seek medical attention.

Ingestion

Click to download full resolution via product page

Caption: Emergency response workflow for incidents.

Section 3: Standard Operating Protocol for Safe
Handling
Adherence to a standard operating procedure (SOP) is paramount for routine handling of 3-
Chloro-4-hydroxybenzaldehyde.
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Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a certified chemical fume hood.[1][4] Ensure that eyewash stations and safety showers are

readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]

[9] Ensure gloves are inspected before use.[10]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or a higher level of respiratory protection should be used.[9]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary engineering controls are operational and

all required PPE is correctly donned. Clear the workspace of any unnecessary items.

Weighing: Conduct all weighing operations of the solid powder within a chemical fume hood

or a ventilated balance enclosure to prevent inhalation of airborne dust. Use non-sparking

tools.[4]

Transfer and Solution Preparation: When transferring the solid or preparing solutions, keep

containers covered as much as possible. Add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1]

Decontaminate all equipment and the work area.

Waste Disposal: Dispose of all waste, including contaminated PPE and empty containers, as

hazardous waste in accordance with local, state, and federal regulations.[6]

Safe Handling and Storage Workflow Diagram
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify Fume Hood Operation

Don Full PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area

Retrieve from Storage

Weigh Solid Inside
Ventilated Enclosure

Transfer & Prepare Solution

Decontaminate Equipment
& Work Surface

Dispose of Waste in
Hazardous Waste Container

Return Chemical to
Proper Storage

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling and storage.
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Section 4: Storage and Disposal
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[1][4] The compound may be air-sensitive, so storage under an inert atmosphere could

be considered for long-term stability.[5][11] Keep away from incompatible materials and

foodstuffs.[4]

Disposal: The material and its container must be disposed of as hazardous waste.[1][6] Do

not allow the chemical to be released into the environment.[4] Follow all applicable

environmental regulations for disposal.

Section 5: Physical and Chemical Properties
A summary of key physical and chemical properties is provided below for reference.

Table 2: Physical and Chemical Properties of 3-Chloro-4-hydroxybenzaldehyde

Property Value Source(s)

CAS Number 2420-16-8 [1]

Molecular Formula C₇H₅ClO₂ [2][12]

Molecular Weight 156.57 g/mol

Appearance
Pale cream to cream or pale

yellow crystals or powder
[11][12]

Melting Point 128-147 °C [11][12]

| IUPAC Name | 3-chloro-4-hydroxybenzaldehyde |[2][12] |

Conclusion
3-Chloro-4-hydroxybenzaldehyde is a valuable reagent for chemical synthesis but presents

significant hazards that demand respect and careful management. By understanding its

toxicological profile, implementing robust engineering controls, consistently using appropriate

personal protective equipment, and adhering to the established protocols for handling, storage,

and emergency response, researchers can effectively mitigate risks. This proactive approach to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1751506&productDescription=3-CHLRO-4-HYDRXYBENZALDEHYD+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-hydroxybenzaldehyde-pid_Seven16345.html
https://www.sigmaaldrich.com/FR/en/sds/aldrich/189839?userType=undefined
https://sunlake.lookchem.com/products/CasNo-2420-16-8-3-Chloro-4-hydroxybenzaldehyde-15854126.html
https://www.echemi.com/sds/3-chloro-4-hydroxybenzaldehyde-pid_Seven16345.html
https://www.fishersci.com/store/msds?partNumber=AAA1751506&productDescription=3-CHLRO-4-HYDRXYBENZALDEHYD+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr220729325027-3-chloro-4-hydroxybenzaldehyde.html
https://www.echemi.com/sds/3-chloro-4-hydroxybenzaldehyde-pid_Seven16345.html
https://www.benchchem.com/product/b1581250?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1751506&productDescription=3-CHLRO-4-HYDRXYBENZALDEHYD+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzaldehyde
https://www.thermofisher.com/order/catalog/product/A17515.14
https://sunlake.lookchem.com/products/CasNo-2420-16-8-3-Chloro-4-hydroxybenzaldehyde-15854126.html
https://www.thermofisher.com/order/catalog/product/A17515.14
https://sunlake.lookchem.com/products/CasNo-2420-16-8-3-Chloro-4-hydroxybenzaldehyde-15854126.html
https://www.thermofisher.com/order/catalog/product/A17515.14
https://www.benchchem.com/product/b1581250?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzaldehyde
https://www.thermofisher.com/order/catalog/product/A17515.14
https://www.benchchem.com/product/b1581250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety is not merely a regulatory requirement but a cornerstone of responsible scientific

practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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